1-benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
Overview
Description
“1-benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid” is a chemical compound with the molecular formula C14H15NO2 . It is a pyrrole derivative, which is a class of compounds that contain a five-membered aromatic ring with one nitrogen atom . The compound has a benzyl group attached to the pyrrole ring, which is also substituted with two methyl groups and a carboxylic acid group .
Molecular Structure Analysis
The molecular structure of “1-benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid” consists of a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom . This ring is substituted with a benzyl group, two methyl groups, and a carboxylic acid group . The InChI code for this compound is 1S/C14H15NO2/c1-10-8-13(14(16)17)11(2)15(10)9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,16,17) .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid” include a molecular weight of 229.28 , a melting point of 198-201°C , and a storage temperature of room temperature . The compound is a powder .
Scientific Research Applications
Medicinal Chemistry: Synthesis of Therapeutic Agents
1-Benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid is a valuable building block in medicinal chemistry. It can be used to synthesize a variety of therapeutic agents, including those with potential anticancer properties . The pyrrole moiety is a common feature in many pharmacologically active compounds, and modifications to its structure can lead to the development of new drugs with improved efficacy and safety profiles.
Material Science: Advanced Polymer Synthesis
In material science, this compound can contribute to the synthesis of advanced polymers. Its carboxylic acid group allows it to act as a monomer that can be polymerized or co-polymerized to create novel materials with specific mechanical and chemical properties. These materials could have applications in biodegradable plastics, coatings, and high-performance fibers .
Agriculture: Development of Pesticides
The pyrrole derivative could be explored for its use in agriculture, particularly in the development of new pesticides. Its structural framework can be modified to interact with specific biological targets in pests, potentially leading to the creation of more effective and environmentally friendly pest control solutions .
Environmental Science: Pollutant Remediation
This compound’s reactivity makes it a candidate for environmental pollutant remediation studies. It could be used to synthesize compounds that react with and neutralize various environmental pollutants, aiding in the cleanup of contaminated sites and the development of greener processes .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, 1-benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid can be used in enzyme inhibition studies. Its structure can be tailored to fit into the active sites of specific enzymes, helping researchers understand the mechanisms of enzyme action and paving the way for the design of new inhibitors that could regulate biological pathways .
Pharmacology: Drug Delivery Systems
Lastly, in pharmacology, this compound could be utilized in the design of drug delivery systems. Its chemical structure allows for the potential conjugation with drugs, targeting molecules, or imaging agents, which could lead to the development of targeted therapies with fewer side effects and better patient outcomes .
Safety and Hazards
The safety information for “1-benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid” includes several hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
properties
IUPAC Name |
1-benzyl-2,5-dimethylpyrrole-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2/c1-10-8-13(14(16)17)11(2)15(10)9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBCBUHIBNNSACV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1CC2=CC=CC=C2)C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20359067 |
Source
|
| Record name | 1-benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20359067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid | |
CAS RN |
3807-61-2 |
Source
|
| Record name | 1-benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20359067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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